Cas no 31676-71-8 (2-chloro-6-phenylpyridin-3-amine)

2-Chloro-6-phenylpyridin-3-amine is a halogenated pyridine derivative featuring a chloro substituent at the 2-position and a phenyl group at the 6-position of the pyridine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its amine functionality allows for further derivatization, while the chloro group offers reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The phenyl substitution enhances steric and electronic properties, making it valuable for designing targeted molecular structures. The compound is characterized by its stability and compatibility with a range of reaction conditions, ensuring utility in diverse synthetic applications.

2-chloro-6-phenylpyridin-3-amine structure

31676-71-8 structure

Product Name:2-chloro-6-phenylpyridin-3-amine

CAS No:31676-71-8

MF:C₁₁H₉ClN₂

MW:204.655561208725

CID:1093179

PubChem ID:12450848

Update Time:2025-05-28

2-chloro-6-phenylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 2-chloro-6-phenylpyridin-3-amine
- 2-chloro-6-phenyl-3-Pyridinamine
- DA-26411
- 31676-71-8
- Inchi： 1S/C11H9ClN2/c12-11-9(13)6-7-10(14-11)8-4-2-1-3-5-8/h1-7H,13H2
- InChI Key： RRCHULHHEYCPGY-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(C2C=CC=CC=2)=N1)N

Computed Properties

Exact Mass: 204.0454260g/mol
Monoisotopic Mass: 204.0454260g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 38.9Å²

2-chloro-6-phenylpyridin-3-amine Pricemore >>

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